Cas no 307549-57-1 (7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one)

• Product Name: 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one
• CAS No: 307549-57-1
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD01951894
• CID: 1081204
• PubChem ID: 1906835
• Update Time: 2025-05-19

7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
• 7-methyl-9-(2-oxopropoxy)-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• Benzo[b]cyclopenta[d]pyran-4(1H)-one, 2,3-dihydro-7-methyl-9-(2-oxopropoxy)-
• 7-METHYL-9-(2-OXOPROPOXY)-1H,2H,3H-CYCLOPENTA[C]CHROMEN-4-ONE
• BS-35929
• DB-197521
• DTXSID60365561
• MFCD01951894
• AKOS016374584
• CS-0333182
• 307549-57-1
• Chembrdg-bb 6155160
• Cyclopenta[c][1]benzopyran-4(1H)-one, 2,3-dihydro-7-methyl-9-(2-oxopropoxy)-
• STL303257
• 7-methyl-9-(2-oxopropoxy)-1,2,3,4-tetrahydrocyclopenta[c]chromen-4-one
• 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one

• MDL： MFCD01951894
• Inchi： 1S/C16H16O4/c1-9-6-13(19-8-10(2)17)15-11-4-3-5-12(11)16(18)20-14(15)7-9/h6-7H,3-5,8H2,1-2H3
• InChI Key： WWBYWMIJGJHPFS-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC=2C2C(=CC(C)=CC1=2)OCC(C)=O)=O

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one

Introduction to 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one (CAS No. 307549-57-1) and Its Emerging Applications in Chemical Biology

7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one, identified by its CAS number 307549-57-1, is a structurally complex chromene derivative that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and promising biological activities. This compound belongs to the class of heterocyclic molecules known for their broad spectrum of interactions with biological targets, making it a valuable scaffold for drug discovery and mechanistic studies.

The chromene core of 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one is a key structural determinant of its biological properties. Chromenes are known for their ability to modulate various cellular processes, including enzyme inhibition, receptor binding, and antioxidant effects. The presence of the methyl group at the 7-position and the 2-oxopropoxy moiety at the 9-position introduces specific functional groups that enhance the compound's solubility, bioavailability, and interaction with biological targets. These modifications make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of small-molecule probes in understanding complex biological pathways. 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one has been investigated for its potential role in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. Its structural features allow it to interact with proteins and enzymes involved in these pathways, making it a promising tool for both therapeutic intervention and basic research.

One of the most compelling aspects of 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one is its ability to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify derivatives of this compound that exhibit enhanced potency and selectivity against specific biological targets. This approach has been successfully applied to develop novel inhibitors of kinases and other enzymes implicated in disease pathogenesis.

The 2-oxopropoxy group in the molecule plays a crucial role in determining its pharmacological profile. This functional group can engage in hydrogen bonding interactions with polar residues in protein active sites, thereby enhancing binding affinity. Additionally, the propyl chain provides steric bulk that can fine-tune the compound's interactions with biological targets. These features make 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one a versatile scaffold for developing drugs targeting a wide range of diseases.

In vitro studies have demonstrated that 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one exhibits inhibitory activity against several enzymes involved in cancer progression. For instance, it has shown potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting CDK activity, this compound can induce cell cycle arrest and apoptosis in cancer cells. Furthermore, its ability to modulate other signaling pathways has made it a subject of interest for developing treatments against neurodegenerative disorders such as Alzheimer's disease.

The synthesis of 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one presents unique challenges due to its complex structural framework. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been employed to construct key intermediates efficiently. These advancements have not only improved the yield and purity of the compound but also opened up new avenues for its derivatization and functionalization.

The pharmacokinetic properties of 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one are another area of active investigation. Studies have shown that this compound exhibits good oral bioavailability and metabolic stability in preclinical models. These properties are essential for developing drugs that can be administered orally and exhibit prolonged therapeutic effects. Additionally, its favorable pharmacokinetic profile makes it an attractive candidate for further clinical development.

The future prospects of 7-Methyl-9-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one are vast and exciting. Ongoing research aims to explore its potential as an anti-inflammatory agent by targeting key inflammatory pathways such as NFκB and MAPK signaling cascades. Furthermore, studies are underway to evaluate its efficacy against resistant cancer cell lines by modulating epigenetic mechanisms. These efforts hold promise for developing novel therapeutic strategies against debilitating diseases.

In conclusion,7-Methyl-9-(2-ofoxopropoxy)-23-dihydrocyclopentacchromen 41H-one (CAS No 30754957) is a structurally intriguing chromene derivative with significant potential in chemical biology research drug discovery Its unique pharmacophoric features make it an excellent scaffold for developing novel therapeutics targeting various diseases Further exploration into its biological activities pharmacokinetics synthesis will undoubtedly lead to groundbreaking discoveries